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Compound of Interest

Compound Name: but-3-enamide;hydron

Cat. No.: B12845355

This technical guide provides a comprehensive overview of the key physical properties of but-
3-enamide, with a focus on its melting and boiling points. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require precise and reliable data for their work.

Core Physical Properties of But-3-enamide

But-3-enamide, a simple unsaturated amide, possesses distinct physical characteristics that
are crucial for its handling, purification, and application in various chemical processes. The
experimentally determined values for its primary physical properties are summarized below.

Physical Property Value

Melting Point 66-68 °C

Boiling Point 207.5 °C at 760 mmHg
Density 0.94 g/cm?3

Flash Point 79.3°C

Experimental Protocols for Property Determination

The following sections detail the standard laboratory methodologies that are typically employed
to determine the melting and boiling points of a crystalline organic compound such as but-3-
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enamide.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The most
common and reliable method for determining the melting point of a compound like but-3-
enamide is the capillary tube method, which can be performed using a Thiele tube or a digital
melting point apparatus.

Protocol using a Digital Melting Point Apparatus:

o Sample Preparation: A small amount of dry, finely powdered but-3-enamide is packed into a
capillary tube to a height of 2-3 mm. The packing is achieved by tapping the sealed end of
the tube on a hard surface.

o Apparatus Setup: The capillary tube is placed in the heating block of the digital melting point
apparatus.

e Heating and Observation: The apparatus is programmed to heat at a steady and slow rate,
typically 1-2 °C per minute, as the temperature approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this temperature
range.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor. For but-3-enamide, which is a solid
at room temperature, its boiling point is determined at a specific atmospheric pressure (760
mmHg). A common method for determining the boiling point of a small quantity of a liquid is the
Siwoloboff method.

Protocol using the Siwoloboff Method (Micro Boiling Point Determination):
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o Sample Preparation: A small amount of but-3-enamide is placed in a small test tube (fusion
tube). A capillary tube, sealed at one end, is inverted and placed within the fusion tube
containing the sample.

o Apparatus Setup: The fusion tube assembly is attached to a thermometer and immersed in a
heating bath (e.g., a Thiele tube filled with mineral oil).

o Heating and Observation: The heating bath is heated gently. As the temperature rises, a
stream of bubbles will emerge from the open end of the inverted capillary tube.

o Data Recording: The heating is discontinued, and the bath is allowed to cool slowly. The
temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube is recorded as the boiling point of the sample at the prevailing atmospheric
pressure.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures for determining
the melting and boiling points of a chemical substance like but-3-enamide.

Prepare Sample: Setup Apparatus: Heat Sample: R X
5 A o 2 Observe Phase Change: Record Temperatures:
@—» Einelyjpowderandipackl]  flPlaceicapillaryiubell , Jiintiatelheating|programi} | Monitor for the initiagl [—| Note the tempeprature at the %@
but-S-enamlde into a i QIgltaI melting with a SIO:” pamplaic and final stages of melting onset and completion of melting
capillary tube point apparatus (1-2 °C/min)

Click to download full resolution via product page

Workflow for Melting Point Determination
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Workflow for Boiling Point Determination
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of But-3-enamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12845355#physical-properties-of-but-3-enamide-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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